Cas no 1068976-22-6 (Tert-Butyl 3-Chloropyridin-4-ylcarbamate)

• Product Name: Tert-Butyl 3-Chloropyridin-4-ylcarbamate
• CAS No: 1068976-22-6
• MF: C₁₀H₁₃ClN₂O₂
• MW: 228.675421476364
• MDL: MFCD12026343
• CID: 2117359
• Update Time: 2025-11-02

Tert-Butyl 3-Chloropyridin-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-chloropyridin-4-ylcarbamate
• tert-Butyl (3-chloropyridin-4-yl)carbamate
• OUZIURMUCIZJHF-UHFFFAOYSA-N
• SBB051852
• (tert-butoxy)-N-(3-chloro(4-pyridyl))carboxamide
• (3-chloro-pyridin-4-yl)-carbamic acid tert-butyl ester
• Tert-Butyl 3-Chloropyridin-4-ylcarbamate

• MDL： MFCD12026343
• Inchi： 1S/C10H13ClN2O2/c1-10(2,3)15-9(14)13-8-4-5-12-6-7(8)11/h4-6H,1-3H3,(H,12,13,14)
• InChI Key： OUZIURMUCIZJHF-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 228
• Topological Polar Surface Area: 51.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on Tert-Butyl 3-Chloropyridin-4-ylcarbamate

Comprehensive Guide to Tert-Butyl 3-Chloropyridin-4-ylcarbamate (CAS No. 1068976-22-6): Properties, Applications, and Market Insights

Tert-Butyl 3-Chloropyridin-4-ylcarbamate (CAS No. 1068976-22-6) is a specialized organic compound widely used in pharmaceutical and agrochemical research. This chloropyridine derivative has gained significant attention due to its unique structural features and versatile applications. With the increasing demand for heterocyclic compounds in drug discovery, understanding this molecule's properties and potential is crucial for researchers and industry professionals.

The molecular structure of Tert-Butyl 3-Chloropyridin-4-ylcarbamate combines a pyridine ring with both chloro and carbamate functional groups. This configuration makes it particularly valuable as a building block in organic synthesis. Recent studies highlight its importance in developing novel pharmaceutical intermediates, especially in the creation of kinase inhibitors and other bioactive molecules. The tert-butyl group enhances the compound's stability, making it suitable for various synthetic transformations.

In pharmaceutical applications, Tert-Butyl 3-Chloropyridin-4-ylcarbamate serves as a key intermediate for several drug candidates. Researchers are particularly interested in its potential for developing central nervous system (CNS) drugs and anti-inflammatory agents. The compound's ability to undergo selective reactions at different positions makes it valuable for structure-activity relationship (SAR) studies. Many pharmaceutical companies are exploring its use in targeted drug delivery systems and precision medicine applications.

The agrochemical industry has also shown growing interest in Tert-Butyl 3-Chloropyridin-4-ylcarbamate derivatives. These compounds demonstrate potential as crop protection agents and pesticide intermediates. Recent patents highlight novel formulations containing this chemical scaffold for sustainable agriculture solutions. With the global push toward environmentally friendly pesticides, researchers are investigating modified versions of this compound with improved biodegradability profiles.

From a synthetic chemistry perspective, Tert-Butyl 3-Chloropyridin-4-ylcarbamate offers multiple advantages. The presence of both electron-withdrawing (chloro) and electron-donating (carbamate) groups on the pyridine ring creates interesting electronic effects that can be exploited in various reactions. Chemists frequently use this compound in cross-coupling reactions, nucleophilic substitutions, and catalytic transformations. Its stability under various conditions makes it particularly useful for multistep synthesis applications.

The global market for Tert-Butyl 3-Chloropyridin-4-ylcarbamate has shown steady growth, driven by increasing R&D investments in both pharmaceutical and agrochemical sectors. Market analysts predict continued expansion, particularly in regions with strong generic drug manufacturing capabilities. The compound's versatility as a chemical intermediate ensures its relevance across multiple industries. Recent supply chain analyses indicate growing demand from contract research organizations (CROs) and custom synthesis providers.

Quality control and analytical characterization of Tert-Butyl 3-Chloropyridin-4-ylcarbamate require specialized techniques. Modern analytical laboratories typically employ high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry for purity assessment. The development of robust analytical methods for this compound remains an active area of research, particularly for pharmaceutical-grade material.

Environmental and safety considerations for Tert-Butyl 3-Chloropyridin-4-ylcarbamate follow standard laboratory chemical protocols. While not classified as highly hazardous, proper laboratory handling procedures should always be observed. Researchers emphasize the importance of green chemistry principles when working with this and similar compounds. Recent advancements in waste minimization techniques have improved the sustainability profile of processes involving this intermediate.

Future research directions for Tert-Butyl 3-Chloropyridin-4-ylcarbamate include exploration of its biological activities and development of more efficient synthetic routes. The scientific community continues to investigate its potential as a pharmacophore in various therapeutic areas. With the growing importance of personalized medicine and targeted therapies, this compound's role in drug discovery is expected to expand significantly in coming years.

For researchers seeking Tert-Butyl 3-Chloropyridin-4-ylcarbamate suppliers, it's essential to verify certificates of analysis (CoA) and material specifications. The compound is available from several specialized fine chemical manufacturers with varying purity grades. Recent trends show increasing availability through online chemical marketplaces, though quality assurance remains paramount when sourcing this material.